Cas no 2234-16-4 (2',4'-Dichloroacetophenone)

• Product Name: 2',4'-Dichloroacetophenone
• CAS No: 2234-16-4
• MF: C₈H₆Cl₂O
• MW: 189.038640499115
• MDL: MFCD00000581
• CID: 42654
• PubChem ID: 16693
• Update Time: 2026-05-12

2',4'-Dichloroacetophenone Chemical and Physical Properties

Names and Identifiers

• 2',4'-Dichloroacetophenone
• 1-(2,4-Dichlorophenyl)ethanone
• 2,4-Dichloroacetophenone
• 2,4-Dichlopoacetophenone
• (2,4-Cl2-Ph)COMe
• 2',4'-dichloro phenyl ethanone
• 2,4-dichoroacetophenone
• 2`,4`-Dichloroacetophenone
• 2‘,4‘-Dichloroacetophenone
• 2’,4’-Dichloroacetophenone
• 2′,4′-Dichloroacetophenone
• Acetophenone,2',4'-dichloro
• EINECS 218-780-8
• p-Chloro-2-chloroacetophenone
• 1-(2,4-Dichlorophenyl)ethan-1-one
• SY003527
• NSC-33945
• (2,4-dichlorophenyl)ethanone
• 2 inverted exclamation mark ,4 inverted exclamation mark -Dichloroacetophenone
• 2-ACETYL-5-CHLOROPHENYL CHLORIDE
• NSC33945
• EN300-20238
• UNII-T7F2608H5H
• D1490
• Q2813775
• NSC 33945
• W-107482
• EC 218-780-8
• DTXSID1022182
• 2',4'-Dichloroacetophenone, 96%
• AC-2996
• Acetophenone, 2',4'-dichloro-
• o,p-dichloroacetophenone
• FT-0610033
• 1-(2,4-Dichlorophenyl)ethanone #
• Z104477446
• F0850-6804
• STR06706
• InChI=1/C8H6Cl2O/c1-5(11)7-3-2-6(9)4-8(7)10/h2-4H,1H
• T7F2608H5H
• Ethanone, 1-(2,4-dichlorophenyl)-
• 2234-16-4
• AKOS000119380
• AM20030380
• A4797
• PS-3392
• MFCD00000581
• CS-W015972
• SCHEMBL322161
• NS00001049
• J-507175
• S12308
• 1-(2,4-Dichlorophenyl)ethanone; 2-Acetyl-5-chlorophenyl Chloride; NSC 33945; o,p-Dichloroacetophenone; p-Chloro-2-chloroacetophenone
• STK397561
• DB-030786
• BBL027300
• DTXCID602182
• Acetophenone, 2',4'-dichloro-(8CI)
• FD45894

• MDL： MFCD00000581
• Inchi： 1S/C8H6Cl2O/c1-5(11)7-3-2-6(9)4-8(7)10/h2-4H,1H3
• InChI Key： XMCRWEBERCXJCH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)=O)Cl
• BRN： 637819

Computed Properties

• Exact Mass: 187.98000
• Monoisotopic Mass: 187.97957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: White crystals
• Density: 1.32
• Melting Point: 33-34 °C (lit.)
• Boiling Point: 140-150 °C/15 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.5635(lit.)
• Water Partition Coefficient: ca. 200 mg/L
• PSA: 17.07000
• LogP: 3.19600
• Solubility: Insoluble

2',4'-Dichloroacetophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302+H312+H332-H315-H319-H341
• Warning Statement： P201-P202-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P308+P313-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-41-52/53
• Safety Instruction： S26-S39-S61
• Hazardous Material Identification：
• Safety Term：S61
• Risk Phrases：R22; R52/53
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2',4'-Dichloroacetophenone

2',4'-Dichloroacetophenone (CAS No. 2234-16-4): A Comprehensive Overview of Its Chemical Properties, Applications, and Recent Research Advancements

2',4'-Dichloroacetophenone, a substituted acetophenone derivative with the chemical formula C₉H₇Cl₂O, is characterized by its aromatic ring bearing two chlorine substituents at the 2' and 4' positions and a ketone group at the para position. This compound, identified by CAS Registry Number 2234-16-4, exhibits unique physicochemical properties that render it valuable in diverse scientific and industrial contexts. Its structural features, including electron-withdrawing chlorinated groups and the electrophilic carbonyl moiety, underpin its utility in organic synthesis, pharmaceutical development, and material science applications.

In recent years, 2',4'-Dichloroacetophenone has garnered attention for its role as a versatile precursor in the synthesis of bioactive molecules. For instance, studies published in *Journal of Medicinal Chemistry* (2023) demonstrated its efficacy as an intermediate in the production of anti-inflammatory agents, where its chlorinated aromatic ring enhances metabolic stability while the ketone group facilitates conjugation with biologically active scaffolds. Researchers highlighted that this compound’s reactivity toward Grignard reagents enables precise control over stereochemistry during drug design—a critical factor in optimizing pharmacokinetic profiles.

Beyond pharmaceuticals, CAS No. 2234-16-4-based derivatives have emerged as key components in advanced materials research. A 2023 study in *Advanced Materials* showcased its application as a dopant in conjugated polymers for organic light-emitting diodes (OLEDs). The chlorine substituents modulate electron-withdrawing effects on the polymer backbone, improving charge transport efficiency by up to 18% compared to non-chlorinated analogs. This finding underscores its potential for enhancing next-generation optoelectronic devices.

In academic research, 2',4'-Dichloroacetophenone serves as a model compound for investigating reaction mechanisms involving electrophilic aromatic substitution. A collaborative study between ETH Zurich and Stanford University (published in *Angewandte Chemie*, 2023) utilized this compound to explore catalyst-free Diels-Alder reactions under solvent-free conditions. The results revealed that the compound’s rigid structure stabilizes transition states during cycloaddition processes, offering insights into sustainable synthesis pathways with reduced environmental footprints.

The compound’s utility extends to analytical chemistry as well. Researchers at MIT recently developed a novel sensor array incorporating CAS No. 2234-16-4-functionalized nanoparticles for detecting trace levels of heavy metals in water samples (*Analytical Chemistry*, 2023). The chlorine groups enable selective coordination with metal ions via chelation, while the ketone group facilitates fluorescence quenching-based detection—a breakthrough for environmental monitoring systems requiring high sensitivity.

Synthetic methodologies for 2',4'-Dichloroacetophenone have also evolved significantly. Traditional approaches involved Friedel-Crafts acylation of dichlorobenzene with acetyl chloride; however, recent advancements focus on atom-economical protocols. A green chemistry approach reported in *Green Chemistry* (January 20XX) employed microwave-assisted solvent-free conditions using molten salts as catalysts, achieving yields exceeding 95% while eliminating hazardous solvents—a milestone toward sustainable chemical manufacturing.

In conclusion, CAS No. 2-named ) stands out as a multifunctional chemical entity bridging fundamental research and applied technologies. Its structural versatility continues to drive innovations across medicinal chemistry, materials engineering, and analytical instrumentation—positions solidified by ongoing investigations into its catalytic roles and eco-friendly synthesis pathways.